![molecular formula C9H19ClN2O B1528889 2-Amino-2-methyl-1-(1-piperidinyl)-1-propanone hydrochloride CAS No. 1220034-81-0](/img/structure/B1528889.png)
2-Amino-2-methyl-1-(1-piperidinyl)-1-propanone hydrochloride
Overview
Description
Scientific Research Applications
Chemical Synthesis Applications
A study highlighted a novel and efficient one-pot synthesis method that involves the use of piperidine, leading to the formation of piperidinium salts of pyrimidinones. This method demonstrates the compound's utility in facilitating complex chemical reactions, with X-ray crystallography confirming self-assembly and H-bonding in the synthesized compounds (Bararjanian et al., 2010).
Carbon Dioxide Capture
Research has explored the use of piperazine promoted 2-amino-2-methyl-1-propanol (PZ + AMP) blended solution for the removal of high concentration CO2 in natural gas. The process behavior was investigated in a bench-scale packed absorption column at high pressure conditions, demonstrating the potential of 2-Amino-2-methyl-1-(1-piperidinyl)-1-propanone hydrochloride in enhancing CO2 capture technologies (Hairul et al., 2017).
Interaction with Other Chemicals
A study characterized blends of piperazine (PZ) and 2-amino-2-methyl-1-propanol (AMP) for use in CO2 capture by amine scrubbing, offering insights into solid solubility, CO2 solubility, mass transfer rate, and other critical parameters. This research demonstrates the compound's versatile role in enhancing the efficiency of CO2 absorption processes (Li et al., 2013).
properties
IUPAC Name |
2-amino-2-methyl-1-piperidin-1-ylpropan-1-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O.ClH/c1-9(2,10)8(12)11-6-4-3-5-7-11;/h3-7,10H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAVZWSRBJGCAMG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)N1CCCCC1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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